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Compound of Interest

Compound Name: trisodium;gold(1+),disulfite

Cat. No.: B096053

An In-depth Technical Guide to the Material Safety and Handling of
Trisodium;gold(1+);disulfite

This guide provides comprehensive safety and handling information for
trisodium;gold(1+);disulfite, a chemical compound utilized in research and various industrial
applications, including electroplating and the synthesis of gold nanopatrticles.[1][2][3] It is
intended for researchers, scientists, and professionals in drug development who may work with
this material.

Chemical Identification

Trisodium;gold(1+);disulfite is a gold salt that is typically encountered as a colorless to pale
yellow transparent liquid.[4][5] It is also known by several synonyms, including gold(l) trisodium
disulphite, sodium aurosulfite, and sodium gold sulfite.[4][5] There are multiple CAS numbers
and molecular formulas associated with this compound, which are detailed in the table below.

Table 1: Chemical Identification[4][5][6][7]
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Identifier Value(s)

CAS Number 19153-98-1, 130206-49-4
Molecular Formula AuNasz0eS2 or NasAu(S0s)2
Molecular Weight Approximately 426.06 g/mol
EC Number 242-846-5

PubChem CID 167790

Hazard Identification and Classification

Trisodium;gold(1+);disulfite is classified as a hazardous substance according to the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS).[6] It is known to cause
skin irritation, serious eye irritation, and may cause respiratory irritation.[6]

Table 2: GHS Hazard Classification[6]

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity - ]
) ) H335: May cause respiratory
Single Exposure (Respiratory 3 o
o irritation
tract irritation)

Signal Word: Warning[6]
Hazard Pictograms:

laalt text

Toxicological Information
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Specific quantitative toxicity data, such as LD50 (lethal dose, 50%) and LC50 (lethal
concentration, 50%), for trisodium;gold(1+);disulfite are not readily available in the reviewed
literature. However, soluble gold salts, in general, are known to have toxic properties.[8]
Exposure can lead to various adverse effects, and individuals working with these compounds
should exercise caution.[8] While elemental gold is considered inert, gold ions can be harmful.
[91[10]

Occupational Exposure Limits

Specific occupational exposure limits (OELS), such as the Permissible Exposure Limit (PEL)
from OSHA or the Threshold Limit Value (TLV) from ACGIH, have not been established for
trisodium;gold(1+);disulfite.[9][11] In the absence of specific limits, it is crucial to handle this
compound with care to minimize any potential exposure.

Physical and Chemical Properties

Table 3: Physical and Chemical Properties[4][5]

Property Value

Appearance Colorless to pale yellow transparent liquid
pH 8.5-10

Boiling Point 105 °C

Solubility in Water Fully soluble

Stability and Reactivity

Trisodium;gold(1+);disulfite is generally stable under normal conditions.[4] However, it is
incompatible with strong oxidizing agents.[4] Gold compounds, in general, are resistant to most
acids but can be dissolved by aqua regia.[12] Gold is also known to dissolve in alkaline
solutions of cyanide.[12]

Safe Handling and Personal Protective Equipment
(PPE)
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Due to its hazardous nature, strict safety protocols should be followed when handling
trisodium;gold(1+);disulfite.

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of
any aerosols or mists.[6]

o Ensure that safety showers and eyewash stations are readily accessible.[13]

Personal Protective Equipment (PPE)

o Eye Protection: Wear chemical safety goggles or a face shield to protect against splashes.[6]

o Skin Protection: Wear nitrile or other chemically resistant gloves. A lab coat or other
protective clothing should be worn to prevent skin contact.[6]

o Respiratory Protection: If working outside of a fume hood or if there is a risk of generating
aerosols, a NIOSH-approved respirator may be necessary.[6]

General Hygiene Practices

e Wash hands thoroughly after handling the material.[6]
» Do not eat, drink, or smoke in the laboratory.
o Contaminated work clothing should not be allowed out of the workplace.[6]

Logical relationship of key safe handling practices.

First-Aid Measures

In case of exposure, follow these first-aid procedures and seek medical attention.

Table 4: First-Aid Measures|[6]
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Exposure Route First-Aid Procedure

Move the person to fresh air. If not breathing,

Inhalation _ o o
give artificial respiration.
Skin Contact Wash off with soap and plenty of water.
Rinse cautiously with water for several minutes.
Eye Contact Remove contact lenses, if present and easy to
do. Continue rinsing.
Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water.

Storage and Disposal
Storage

e Store in a cool, dry, and well-ventilated place.[4]

o Keep the container tightly sealed to prevent contamination and reaction with moisture or air.

[4]
» Store away from incompatible materials such as strong oxidizing agents.[4]

Disposal

Dispose of trisodium;gold(1+);disulfite and its containers in accordance with local, state, and
federal regulations. As it is a heavy metal compound, it should be treated as hazardous waste.
[14][15]

o Collect waste in a designated, properly labeled, and sealed container.
e Do not dispose of this material down the drain.[14]

» Contact your institution's environmental health and safety department for specific disposal
procedures.[14][16]
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Accidental Release Measures (Spill Response)

In the event of a spill, follow these procedures to ensure safety and proper cleanup.

General workflow for responding to a chemical spill.

Minor Spills

For small spills that do not pose a significant immediate hazard:
o Alert personnel in the immediate area.
o Wear appropriate PPE, including gloves, safety goggles, and a lab coat.[17]

o Contain the spill with an inert absorbent material like vermiculite, sand, or commercial
sorbent pads.[17]

e Gently clean up the absorbed material and place it in a sealed, labeled container for
hazardous waste disposal.[18]

Decontaminate the area with soap and water.[1]

Major Spills

For large spills or spills in a poorly ventilated area:

Evacuate the area immediately.[17]

Alert others and activate the emergency response system at your facility (e.g., call your
institution's emergency number or 911).[17]

Close doors to the affected area to contain vapors.

Do not attempt to clean up the spill yourself. Wait for trained emergency responders.[17]

Experimental Protocols
General Handling in a Research Setting
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When using trisodium;gold(1+);disulfite in experimental procedures, it is crucial to
incorporate safety measures into the protocol.

» Risk Assessment: Before starting any new procedure, conduct a thorough risk assessment
that considers the amount of material being used, the potential for aerosol generation, and
the compatibility with other reagents.

e Preparation:
o Ensure all necessary PPE is available and in good condition.
o Prepare a designated waste container for any residues or contaminated materials.
o Verify that the work area (e.g., fume hood) is functioning correctly.
e Execution:
o Dispense the liquid carefully to avoid splashing.

o If heating the solution, do so in a controlled manner to prevent boiling over and creating
aerosols.

o Keep the container sealed when not in use.

o Post-Experiment:
o Decontaminate all surfaces and equipment that came into contact with the material.
o Dispose of all waste in the designated hazardous waste container.

o Remove and properly dispose of PPE before leaving the work area.

Synthesis of Trisodium;gold(1+);disulfite (lllustrative)

While detailed, validated synthesis protocols for general laboratory use are not widely
published, a common method involves the reduction of a gold(lIl) salt with a sulfite in an
agueous solution. The following is a generalized procedure and should be adapted and
validated with appropriate safety considerations.
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» Dissolve a gold(lll) precursor, such as tetrachloroauric acid (HAuClas), in deionized water in a
suitable reaction vessel.

e Prepare a solution of sodium sulfite (Na=S0Os) in deionized water.

e Slowly add the sodium sulfite solution to the gold(lll) solution with constant stirring. The
sulfite acts as both a reducing agent and a ligand.

« Monitor the reaction. The disappearance of the yellow color of the gold(lll) complex indicates
the formation of the colorless gold(l) sulfite complex.

« |solate the product if desired. This can be achieved through methods such as evaporation to
precipitate the solid, followed by filtration.[7]

Disclaimer: This guide is intended for informational purposes only and does not replace the
need for specific training, a thorough review of the Safety Data Sheet (SDS) provided by the
supplier, and adherence to all institutional and regulatory safety protocols. Always consult the
SDS for the most up-to-date and detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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